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Compound of Interest

Compound Name: Br-2PACz
CAS No.: 2762888-11-7
Cat. No.: B15995548
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and potential
applications of Br-2PACz ((2-(3,6-dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid) solutions.
While Br-2PACz is predominantly utilized in materials science, particularly in the fabrication of
optoelectronic devices, the broader class of carbazole derivatives exhibits a wide range of
biological activities. This document covers both aspects to cater to a multidisciplinary audience.

Chemical Properties and Data

Br-2PACz is a carbazole derivative functionalized with bromine atoms and a phosphonic acid
group.[1][2] This structure imparts specific electronic and self-assembling properties, making it
an effective hole transport layer (HTL) in perovskite and organic solar cells.[1][2][3]
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Property Value Reference
Chemical Formula C14H12Br2NO3P [1]
Molecular Weight 433.03 g/mol [1]
Appearance Off-white powder/crystals [1]

Purity >99% (H NMR) [1]

CAS Number 2762888-11-7 [1]

HOMO Energy Level -6.01 eV [4]15]
LUMO Energy Level -2.64 eV [1]

I. Materials Science Applications: Solution
Preparation for Thin-Film Deposition

Br-2PACz is commonly used to form self-assembled monolayers (SAMs) on transparent
conductive oxides like indium tin oxide (ITO), modifying the electrode's work function and
improving charge extraction in solar cells.[1][4][5]

Recommended Solvents and Concentrations

The choice of solvent is critical for achieving a uniform and effective SAM.
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Solvent Typical Concentration Notes

Most commonly used.[3][6] A 1
Ethanol (EtOH) 0.1mM-1mM mM solution corresponds to
approximately 0.433 mg/mL.[1]

Methanol (MeOH) 1 mM Alternative polar solvent.

Another suitable alcohol-based

Isopropanol (IPA) 1mM
solvent.
Can be used for specific
Tetrahydrofuran (THF) 1mM o
substrate compatibility.
] ] Use with caution, may affect
Dimethylformamide (DMF) 1mM

certain substrates.

Step-by-Step Solution Preparation Protocol

This protocol details the preparation of a standard 1 mM Br-2PACz solution in ethanol.
Materials:

e Br-2PACz powder

e Anhydrous Ethanol (=99.5%)

e Volumetric flask

e Magnetic stirrer and stir bar

¢ Weighing scale

e Spatula

o Pipettes

Procedure:
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e Calculate the required mass of Br-2PACz: For a 1 mM solution, you will need 0.433 mg of
Br-2PACz per mL of ethanol. For example, to prepare 10 mL of a 1 mM solution, you will
need 4.33 mg of Br-2PACz.

o Weigh the Br-2PACz: Carefully weigh the calculated amount of Br-2PACz powder using an
analytical balance.

e Dissolve in Ethanol: Transfer the weighed Br-2PACz into a clean, dry volumetric flask. Add a
portion of the total required volume of ethanol and swirl gently to dissolve the powder.

o Complete Dissolution: Place a magnetic stir bar in the flask and stir the solution at room
temperature. Some protocols recommend stirring overnight to ensure complete dissolution.
[6] For some applications, sonicating the solution for approximately 30 minutes can aid
dissolution.[6]

» Final Volume Adjustment: Once the Br-2PACz is fully dissolved, add ethanol to the
volumetric flask up to the final desired volume.

o Storage: Store the prepared solution in a tightly sealed container in a cool, dark, and dry
place. For optimal results, it is recommended to use the solution fresh.

Experimental Workflow for Thin-Film Deposition

The prepared Br-2PACz solution can be used to create a SAM on a substrate (e.g., ITO-coated
glass) using methods like spin coating or dip coating.
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Br-2PACz Thin-Film Deposition Workflow

Il. Biological and Pharmacological Context for
Carbazole Derivatives

While there is no specific literature on the biological activity of Br-2PACz, the carbazole
scaffold is a well-established pharmacophore present in numerous biologically active
compounds.[1][4][7] This section provides a general overview for drug development
professionals who may be interested in the potential applications of novel carbazole derivatives
like Br-2PACz.
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Overview of Biological Activities of Carbazole
Derivatives

Carbazole-containing molecules have been reported to exhibit a wide array of pharmacological
effects, including:

o Antimicrobial and Antifungal Activity[1][6]

Antitumor Activity[1][8]

Anti-inflammatory Properties

Antioxidant Effects[8]

Neuroprotective Effects[4]

Antidiabetic Potential[9]

These activities are often attributed to the ability of the carbazole ring system to intercalate with
DNA, inhibit key enzymes, and modulate various signaling pathways.[1]

Potential Signaling Pathways Modulated by Carbazole
Derivatives

Research on various carbazole compounds has implicated their interaction with several critical
cellular signaling pathways. This generalized diagram illustrates some of the key pathways that
could be targeted by novel carbazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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